Cas no 1286705-49-4 (N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide)

• Product Name: N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• CAS No: 1286705-49-4
• MF: C₂₅H₂₄N₆O₂
• MW: 440.497064590454
• CID: 6063915
• PubChem ID: 52992990
• Update Time: 2025-05-20

N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide
• 1-(6-(1H-pyrazol-1-yl)pyridazin-3-yl)-N-(4-phenoxyphenyl)piperidine-3-carboxamide
• N-(4-phenoxyphenyl)-1-[6-(1H-pyrazol-1-yl)pyridazin-3-yl]piperidine-3-carboxamide
• 1286705-49-4
• VU0533434-1
• F6149-0143
• N-(4-phenoxyphenyl)-1-(6-pyrazol-1-ylpyridazin-3-yl)piperidine-3-carboxamide
• AKOS024533705

• Inchi： 1S/C25H24N6O2/c32-25(27-20-9-11-22(12-10-20)33-21-7-2-1-3-8-21)19-6-4-16-30(18-19)23-13-14-24(29-28-23)31-17-5-15-26-31/h1-3,5,7-15,17,19H,4,6,16,18H2,(H,27,32)
• InChI Key： YFJIQOARSXYHLQ-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C2=CC=C(N3C=CC=N3)N=N2)CCC1)NC1C=CC(=CC=1)OC1C=CC=CC=1

Computed Properties

• Exact Mass: 440.19607403g/mol
• Monoisotopic Mass: 440.19607403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 85.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide

Introduction to N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide and Its Significance in Modern Chemical Research

N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide, a compound with the CAS number 1286705-49-4, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This intricate structure, characterized by its multi-faceted functional groups, has garnered significant attention due to its potential applications in drug discovery and therapeutic intervention.

The compound's molecular framework is a testament to the ingenuity of synthetic chemists, incorporating elements such as the 4-phenoxyphenyl moiety, which is known for its stability and interaction capabilities with biological targets. The presence of the 1H-pyrazol-1-yl group adds another layer of complexity, enhancing the molecule's ability to engage with specific enzymes and receptors. Furthermore, the pyridazin-3-yl and piperidine-3-carboxamide components contribute to its unique pharmacophoric properties, making it a promising candidate for further investigation.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide has emerged as a key player in this field, particularly due to its potential to interact with targets involved in neurological disorders. Studies have indicated that this compound may exhibit properties that are beneficial in the treatment of conditions such as Alzheimer's disease and Parkinson's disease, where modulation of neurotransmitter systems is crucial.

The significance of this compound is further underscored by its structural similarity to known bioactive molecules. By leveraging computational chemistry and high-throughput screening techniques, researchers have been able to identify potential binding interactions between N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide and key proteins implicated in these diseases. These findings have opened up new avenues for drug development, offering hope for more effective treatments.

Moreover, the compound's stability under various conditions makes it an attractive candidate for further exploration. Its ability to resist degradation while maintaining its bioactive properties ensures that it can be effectively formulated into therapeutic agents. This stability is particularly important in pharmaceutical applications, where the integrity of the active ingredient over time is critical.

The synthesis of N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-yl)pyridazin-3-ylpiperidine-3-carboxamide is a testament to the advancements in synthetic methodologies. The multi-step process involves careful selection of reagents and catalysts to ensure high yields and purity. This level of precision is essential in pharmaceutical research, where even minor impurities can significantly impact the efficacy and safety of a drug candidate.

In conclusion, N-(4-phenoxyphenyl)-1-6-(1H-pyrazol-1-y)lpyridazin -3 - ylpiperidine - 3 - carboxamide (CAS no: 1286705 - 49 - 4) is a remarkable compound with significant potential in the field of chemical biology and pharmaceutical development. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it is likely that it will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.